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Compound of Interest

1,3-dibromo-2-methyl-5-
Compound Name: ,
nitrobenzene

L  Get Quote

Cat. No.: B010705

This document outlines the determination of the molecular weight for the compound 1,3-
dibromo-2-methyl-5-nitrobenzene. The molecular formula for this compound is C7HsBr2NOa.
[1][2] The molecular weight is calculated by summing the atomic weights of its constituent
atoms.

Component Atomic Weights

The standard atomic weights for the elements present in the compound are detailed below.
These values are based on internationally recognized standards.

Element Symbol Atomic Weight (amu)
Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904[3][4]1[5]

Nitrogen N 14.007[6][7]

Oxygen o) 15.999[8][9][10][11]
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The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results.

Total
Number of Atomic Weight o
Element Symbol Contribution
Atoms (amu)
(amu)
Carbon C 7 12.011 84.077
Hydrogen H 5 1.008 5.040
Bromine Br 2 79.904[3][41[5] 159.808
Nitrogen N 1 14.007[6][7] 14.007
15.999[8][9][10]
Oxygen O 2 31.998
[11]
Total 294.930
Conclusion

The calculated molecular weight of 1,3-dibromo-2-methyl-5-nitrobenzene is 294.93 g/mol .
[12] This value is consistent with the information available in chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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